3-[(4-chloro-1-naphthyl)oxy]-N,N-diethyl-1-propanamine

• Molecular Formula: C17H22ClNO
• Molecular Weight: 291.8 g/mol
• IUPAC Name: 3-(4-chloronaphthalen-1-yl)oxy-N,N-diethylpropan-1-amine
• InChI: InChI=1S/C17H22ClNO/c1-3-19(4-2)12-7-13-20-17-11-10-16(18)14-8-5-6-9-15(14)17/h5-6,8-11H,3-4,7,12-13H2,1-2H3
• InChI Key: ADSHRJZEUUATSU-UHFFFAOYSA-N
• SMILES: CCN(CC)CCCOC1=CC=C(C2=CC=CC=C21)Cl

Description

3-[(4-chloro-1-naphthyl)oxy]-N,N-diethyl-1-propanamine, also known as SR-5, is a research chemical that has been extensively studied for its potential therapeutic applications. This compound belongs to the family of selective serotonin reuptake inhibitors (SSRIs) and has been shown to exhibit antidepressant and anxiolytic effects in animal models.

Mechanism of Action

The mechanism of action of 3-[(4-chloro-1-naphthyl)oxy]-N,N-diethyl-1-propanamine involves the inhibition of serotonin reuptake in the brain, which leads to an increase in the levels of serotonin in the synaptic cleft. This, in turn, leads to an enhancement of serotonin neurotransmission, which is thought to be responsible for the antidepressant and anxiolytic effects of 3-[(4-chloro-1-naphthyl)oxy]-N,N-diethyl-1-propanamine.
Biochemical and physiological effects:
3-[(4-chloro-1-naphthyl)oxy]-N,N-diethyl-1-propanamine has been shown to have several biochemical and physiological effects in animal models. These include an increase in the levels of serotonin in the brain, a decrease in the levels of corticosterone (a stress hormone), and an increase in the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a key role in the growth and survival of neurons in the brain.

Advantages and Limitations for Lab Experiments

3-[(4-chloro-1-naphthyl)oxy]-N,N-diethyl-1-propanamine has several advantages for lab experiments, including its high potency and selectivity for serotonin reuptake inhibition. However, one of the limitations of 3-[(4-chloro-1-naphthyl)oxy]-N,N-diethyl-1-propanamine is its relatively short half-life, which may make it difficult to study its long-term effects in animal models.

Future Directions

There are several potential future directions for research on 3-[(4-chloro-1-naphthyl)oxy]-N,N-diethyl-1-propanamine. One area of interest is the development of more potent and selective SSRIs based on the structure of 3-[(4-chloro-1-naphthyl)oxy]-N,N-diethyl-1-propanamine. Another area of interest is the investigation of the long-term effects of 3-[(4-chloro-1-naphthyl)oxy]-N,N-diethyl-1-propanamine on brain function and behavior. Additionally, there is interest in exploring the potential therapeutic applications of 3-[(4-chloro-1-naphthyl)oxy]-N,N-diethyl-1-propanamine for other psychiatric disorders, such as post-traumatic stress disorder (PTSD) and obsessive-compulsive disorder (OCD).

Synthesis Methods

The synthesis of 3-[(4-chloro-1-naphthyl)oxy]-N,N-diethyl-1-propanamine involves the reaction of 4-chloro-1-naphthol with N,N-diethylpropan-1-amine in the presence of a catalyst. The resulting compound is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

3-[(4-chloro-1-naphthyl)oxy]-N,N-diethyl-1-propanamine has been extensively studied for its potential therapeutic applications in the treatment of depression and anxiety disorders. Several studies have shown that 3-[(4-chloro-1-naphthyl)oxy]-N,N-diethyl-1-propanamine exhibits antidepressant-like effects in animal models of depression and anxiety. Furthermore, 3-[(4-chloro-1-naphthyl)oxy]-N,N-diethyl-1-propanamine has been shown to increase the levels of serotonin in the brain, which is a key neurotransmitter involved in the regulation of mood and emotions.